Cas no 1987828-73-8 ((1-(3-fluoro-4-methoxybenzyl)-1H-imidazol-4-yl)methanol)

• Product Name: (1-(3-fluoro-4-methoxybenzyl)-1H-imidazol-4-yl)methanol
• CAS No: 1987828-73-8
• MF: C₁₂H₁₃FN₂O₂
• MW: 236.242226362228
• CID: 5720759
• PubChem ID: 113869019
• Update Time: 2025-11-02

(1-(3-fluoro-4-methoxybenzyl)-1H-imidazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(3-fluoro-4-methoxybenzyl)-1H-imidazol-4-yl)methanol
• 1987828-73-8
• [1-[(3-fluoro-4-methoxyphenyl)methyl]imidazol-4-yl]methanol
• AKOS026706955
• F1907-1388

• Inchi： 1S/C12H13FN2O2/c1-17-12-3-2-9(4-11(12)13)5-15-6-10(7-16)14-8-15/h2-4,6,8,16H,5,7H2,1H3
• InChI Key： CWDCJIMPPAMTRN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CN1C=NC(CO)=C1)OC

Computed Properties

• Exact Mass: 236.09610582g/mol
• Monoisotopic Mass: 236.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (1-(3-fluoro-4-methoxybenzyl)-1H-imidazol-4-yl)methanol

Comprehensive Overview of (1-(3-fluoro-4-methoxybenzyl)-1H-imidazol-4-yl)methanol (CAS No. 1987828-73-8)

(1-(3-fluoro-4-methoxybenzyl)-1H-imidazol-4-yl)methanol (CAS No. 1987828-73-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the imidazole family, a class of heterocyclic compounds known for their versatility in drug development and medicinal chemistry. The presence of both fluoro and methoxy substituents on the benzyl ring enhances its potential for interactions with biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for fluorinated compounds like (1-(3-fluoro-4-methoxybenzyl)-1H-imidazol-4-yl)methanol has surged, driven by their applications in the development of small-molecule drugs and enzyme inhibitors. Fluorination is a common strategy in drug design to improve metabolic stability, bioavailability, and binding affinity. The methoxy group further contributes to the compound's lipophilicity, which is crucial for crossing cell membranes and achieving desired pharmacokinetic profiles. These attributes align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high selectivity and minimal off-target effects.

The synthesis of (1-(3-fluoro-4-methoxybenzyl)-1H-imidazol-4-yl)methanol typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural confirmation. Researchers often search for synthetic protocols and optimization strategies for this compound, reflecting its growing importance in academic and industrial laboratories. Additionally, its CAS number (1987828-73-8) serves as a critical identifier for regulatory compliance and literature retrieval.

From a pharmacological perspective, (1-(3-fluoro-4-methoxybenzyl)-1H-imidazol-4-yl)methanol has shown promise in preliminary studies as a scaffold for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These targets are central to treating conditions such as inflammatory diseases, cancer, and neurological disorders. The compound's ability to modulate key signaling pathways has sparked interest in its potential as a lead compound for further optimization. As the pharmaceutical industry shifts toward personalized medicine, the demand for structurally diverse and functionally rich molecules like this one is expected to rise.

Environmental and safety considerations are also paramount when working with (1-(3-fluoro-4-methoxybenzyl)-1H-imidazol-4-yl)methanol. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize risks. Researchers frequently inquire about material safety data sheets (MSDS) and storage conditions for this compound, underscoring the importance of safety in laboratory settings. Regulatory agencies such as the FDA and EMA provide guidelines for the use of such compounds in drug development, ensuring compliance with global standards.

In conclusion, (1-(3-fluoro-4-methoxybenzyl)-1H-imidazol-4-yl)methanol (CAS No. 1987828-73-8) represents a compelling area of research in modern chemistry and pharmacology. Its structural features, combined with its potential applications in drug discovery and biomedical research, make it a valuable asset for scientists. As the field evolves, this compound is likely to play a pivotal role in advancing therapeutic innovations and addressing unmet medical needs. For those seeking detailed information, resources such as PubMed, SciFinder, and Reaxys offer extensive literature on its properties and applications.